Cas no 5164-78-3 ((E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone)

• Product Name: (E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone
• CAS No: 5164-78-3
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 377866
• PubChem ID: 6437348
• Update Time: 2025-04-19

(E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

• (E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone
• (E,E)-4-(2-butenylidene)-3,5,5-trimethylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one,4-(2E)-2-buten-1-ylidene-3,5,5-trimethyl-, (4E)-
• (4Z)-4-but-2-enylidene-3,5,5-trimethyl-cyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-, (E,E)-
• 4-[(2E)-but-2-en-1-ylidene]-3,5,5-trimethylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-, (?,E)-
• 70941-45-6
• UNII-9XFN7T7VV5
• 4-[(E)-but-2-enylidene]-3,5,5-trimethylcyclohex-2-en-1-one
• 5164-78-3
• 9XFN7T7VV5
• EINECS 225-943-7

• MDL： MFCD09751414
• Inchi： 1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3/b6-5+,12-7?
• InChI Key： CBQXHTWJSZXYSK-QYHKEWNESA-N
• SMILES： O=C1C=C(C)C(=C/C=C/C)C(C)(C)C1

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones